Cas no 2227769-43-7 ((2R)-4-(ethylsulfanyl)butan-2-amine)

• Product Name: (2R)-4-(ethylsulfanyl)butan-2-amine
• CAS No: 2227769-43-7
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 6052366
• PubChem ID: 95566870
• Update Time: 2025-10-28

(2R)-4-(ethylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(ethylsulfanyl)butan-2-amine
• SCHEMBL21573189
• EN300-1785766
• 2227769-43-7

• Inchi： 1S/C6H15NS/c1-3-8-5-4-6(2)7/h6H,3-5,7H2,1-2H3/t6-/m1/s1
• InChI Key： RGUYXDCADZIQEO-ZCFIWIBFSA-N
• SMILES： S(CC)CC[C@@H](C)N

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Additional information on (2R)-4-(ethylsulfanyl)butan-2-amine

Compound Introduction: (2R)-4-(ethylsulfanyl)butan-2-amine (CAS No: 2227769-43-7)

CAS No 2227769-43-7 refers to a specific organic compound, (2R)-4-(ethylsulfanyl)butan-2-amine, which has garnered attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfanyl-substituted amines, a group known for their diverse applications in medicinal chemistry. The stereochemical configuration at the 2-position, denoted as (2R), is particularly significant as it influences the compound's interactions with biological targets.

The molecular structure of (2R)-4-(ethylsulfanyl)butan-2-amine consists of a four-carbon chain with an amine group at the 2-position and an ethylsulfanyl (–SCH₂CH₃) moiety at the 4-position. This arrangement imparts specific electronic and steric characteristics to the molecule, making it a valuable scaffold for drug discovery. The presence of the sulfanyl group introduces polarity and potential hydrogen bonding capabilities, which can enhance binding affinity to biological receptors.

In recent years, sulfanyl-containing compounds have been extensively studied for their pharmacological properties. The sulfur atom in these molecules can act as a key interaction point with biological targets, often leading to modulatory effects on enzyme activity and signal transduction pathways. For instance, derivatives of sulfanyl amines have shown promise in inhibiting inflammatory pathways and modulating neurotransmitter systems. The specific stereochemistry of (2R)-4-(ethylsulfanyl)butan-2-amine may further refine its pharmacological profile, offering opportunities for designing highly selective therapeutic agents.

One of the most compelling aspects of (2R)-4-(ethylsulfanyl)butan-2-amine is its potential as a building block for more complex drug candidates. Medicinal chemists often utilize such compounds to develop molecules with enhanced pharmacokinetic properties, such as improved solubility or reduced metabolic clearance. The flexibility provided by the four-carbon backbone allows for modifications at multiple positions, enabling the creation of libraries of derivatives for high-throughput screening.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of sulfanyl amine derivatives. Molecular modeling studies suggest that (2R)-4-(ethylsulfanyl)butan-2-amine may exhibit favorable interactions with targets involved in metabolic diseases and neurodegenerative disorders. For example, preliminary docking studies indicate that this compound could bind to enzymes implicated in lipid metabolism, potentially offering therapeutic benefits in conditions such as hyperlipidemia.

The synthesis of (2R)-4-(ethylsulfanyl)butan-2-amine presents an interesting challenge due to its stereochemical complexity. Chiral resolution techniques are often employed to isolate the desired enantiomer, ensuring that the final product exhibits the intended biological activity. Catalytic asymmetric synthesis methods have emerged as powerful tools for achieving high enantiomeric purity efficiently. These approaches not only streamline production but also reduce costs associated with downstream purification processes.

Beyond its pharmaceutical applications, (2R)-4-(ethylsulfanyl)butan-2-amine may find utility in other chemical fields, such as materials science or agrochemicals. The sulfanyl group's reactivity allows for further functionalization, enabling the creation of polymers or surfactants with tailored properties. Additionally, its structural motifs could inspire novel formulations for agricultural applications where selectivity and environmental compatibility are critical.

The regulatory landscape for novel compounds like (2R)-4-(ethylsulfanyl)butan-2-amine is designed to ensure safety and efficacy before they enter clinical use. Preclinical studies are essential to evaluate toxicological profiles and pharmacokinetic behavior. These studies help determine appropriate dosing regimens and identify potential side effects early in the development process. Collaborative efforts between academic researchers and industry scientists are crucial for advancing such compounds through regulatory pathways efficiently.

As research continues to uncover new biological functions of sulfanyl-containing molecules, compounds like (2R)-4-(ethylsulfanyl)butan-2-amine are likely to play an increasingly important role in drug discovery pipelines. Innovations in synthetic methodologies and computational tools will further enhance our ability to harness their potential for therapeutic applications. The integration of interdisciplinary approaches—combining organic chemistry expertise with bioinformatics and medicinal chemistry insights—will be key to unlocking new opportunities in this field.

In conclusion, CAS No 2227769-43-7, corresponding to (2R)-4-(ethylsulfanyl)butan-2-amine, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its biological activities and synthetic feasibility will likely yield valuable insights into future drug development strategies.